2-(4-chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-(4-chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C10H14BClO2S and its molecular weight is 244.5. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 4-chlorothiophen-3-ylboronic acid with 2,2,4,4-tetramethyl-1,3-dioxolane-4,5-dimethanol in the presence of a palladium catalyst.", "Starting Materials": [ "4-chlorothiophen-3-ylboronic acid", "2,2,4,4-tetramethyl-1,3-dioxolane-4,5-dimethanol", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 4-chlorothiophen-3-ylboronic acid (1.0 equiv) and 2,2,4,4-tetramethyl-1,3-dioxolane-4,5-dimethanol (1.2 equiv) in a solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as Pd(OAc)2 (0.1 equiv) and a base such as K2CO3 (2.0 equiv) to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter off any solids.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography or recrystallization to obtain the final product, 2-(4-chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane." ] } | |
CAS No. |
2764960-08-7 |
Molecular Formula |
C10H14BClO2S |
Molecular Weight |
244.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
